Cas no 1311315-86-2 (6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboxamidine;dihydrochloride)

6-(2,5-Dimethylmorpholin-4-yl)pyridine-3-carboxamidine dihydrochloride is a chemically synthesized small molecule featuring a pyridine core substituted with a 2,5-dimethylmorpholine group and a carboxamidine moiety. The dihydrochloride salt form enhances solubility and stability, making it suitable for research applications. Its structural features suggest potential utility as an intermediate in medicinal chemistry, particularly in the development of pharmacologically active compounds targeting enzyme inhibition or receptor modulation. The compound’s defined stereochemistry and high purity ensure reproducibility in experimental settings. Its compatibility with aqueous and organic solvents further broadens its applicability in synthetic and biochemical studies.
6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboxamidine;dihydrochloride structure
1311315-86-2 structure
Product Name:6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboxamidine;dihydrochloride
CAS No:1311315-86-2
MF:C12H19ClN4O
MW:270.76
CID:5099239
Update Time:2025-06-11

6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboxamidine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboximidamide dihydrochloride
    • 6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboxamidine;dihydrochloride
    • Inchi: 1S/C12H18N4O.ClH/c1-8-7-17-9(2)6-16(8)11-4-3-10(5-15-11)12(13)14;/h3-5,8-9H,6-7H2,1-2H3,(H3,13,14);1H
    • InChI Key: FUIWZNXLNGBTCB-UHFFFAOYSA-N
    • SMILES: CC1COC(C)CN1C1N=CC(C(N)=N)=CC=1.Cl

6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboxamidine;dihydrochloride Security Information

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Additional information on 6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboxamidine;dihydrochloride

Introduction to 6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboxamidine; dihydrochloride (CAS No. 1311315-86-2)

6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboxamidine; dihydrochloride (CAS No. 1311315-86-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as GSK2578215A, is a potent and selective inhibitor of the adenosine A2A receptor (A2AR), a key target in the development of treatments for various neurological and inflammatory disorders.

The adenosine A2A receptor is a member of the G-protein coupled receptor (GPCR) family and plays a crucial role in modulating neurotransmission, immune responses, and cellular metabolism. Inhibiting this receptor has been shown to have therapeutic potential in conditions such as Parkinson's disease, multiple sclerosis, and chronic pain. The development of selective A2AR antagonists like 6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboxamidine; dihydrochloride represents a significant advancement in this area.

The chemical structure of 6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboxamidine; dihydrochloride features a pyridine core linked to a morpholine ring substituted with two methyl groups. This unique structural arrangement contributes to its high affinity and selectivity for the A2AR. The compound's dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications.

Recent studies have highlighted the potential of 6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboxamidine; dihydrochloride in preclinical models of neurodegenerative diseases. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively reduced neuroinflammation and improved motor function in animal models of Parkinson's disease. These findings suggest that 6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboxamidine; dihydrochloride could be a promising candidate for further clinical development.

In addition to its neuroprotective effects, 6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboxamidine; dihydrochloride has shown promise in modulating immune responses. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory conditions. This dual mechanism of action—neuroprotection and anti-inflammatory activity—makes it an attractive target for drug development.

The pharmacokinetic properties of 6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboxamidine; dihydrochloride have also been extensively studied. It exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an oral medication. Preclinical studies have shown that it can effectively cross the blood-brain barrier, ensuring adequate brain penetration to exert its therapeutic effects.

Safety and toxicity assessments are critical components of drug development. To date, 6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboxamidine; dihydrochloride has demonstrated a favorable safety profile in preclinical studies. It has shown minimal adverse effects at therapeutic doses and no significant toxicity concerns have been reported. However, ongoing clinical trials will provide more comprehensive data on its safety and efficacy in human subjects.

The potential applications of 6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboxamidine; dihydrochloride extend beyond neurodegenerative diseases and inflammatory conditions. Recent research has explored its use in other areas such as cancer therapy and cardiovascular diseases. For example, studies have suggested that inhibiting the A2AR may enhance the efficacy of chemotherapy by modulating tumor microenvironment and improving immune responses against cancer cells.

In conclusion, 6-(2,5-dimethylmorpholin-4-yl)pyridine-3-carboxamidine; dihydrochloride (CAS No. 1311315-86-2) is a promising compound with a wide range of potential therapeutic applications. Its high selectivity for the adenosine A2AR, favorable pharmacokinetic properties, and demonstrated efficacy in preclinical models make it an exciting candidate for further clinical investigation. As research continues to uncover new insights into its mechanisms of action and potential benefits, this compound holds significant promise for advancing treatments in various medical fields.

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